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Compound of Interest

Compound Name: 2,3-Dibromo-4-iodopyridine

Cat. No.: B15244767

A comprehensive spectroscopic comparison of two constitutional isomers of dibromo-
iodopyridine, namely 2-Bromo-5-iodopyridine and 5-Bromo-2-iodopyridine, is presented below.
This guide provides a detailed analysis of their tH NMR, IR, and Mass Spectrometry data,
supported by experimental protocols and visual diagrams to aid researchers, scientists, and
professionals in the field of drug development.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-Bromo-5-iodopyridine and 5-
Bromo-2-iodopyridine.

Table 1: '"H NMR Spectroscopic Data

Chemical Shift (8) and

Compound Solvent Lo

Multiplicity
2-Bromo-5-iodopyridine Information not available 1H NMR spectrum available[1]
5-Bromo-2-iodopyridine Information not available 1H NMR spectrum available[2]

A detailed analysis of the *H NMR spectra was not available in the search results. The provided
links indicate the existence of the spectra.

Table 2: Infrared (IR) Spectroscopic Data
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. Key Vibrational
Compound Technique .
Frequencies (cm™?)
) o Spectrum available on
2-Bromo-5-iodopyridine ATR-Neat
PubChem|[3]
) o Spectrum available on
5-Bromo-2-iodopyridine ATR-Neat

PubChem[4]

Specific peak assignments for the IR spectra were not detailed in the search results. The data
is available for review on the PubChem database.

Table 3: Mass Spectrometry (MS) Data

Mass-to-Charge Ratio

Compound lonization Method
(m/z)
] o Spectrum available on
2-Bromo-5-iodopyridine GC-MS
PubChem|[3]
) o Spectrum available on
5-Bromo-2-iodopyridine GC-MS

PubChem[4]

The PubChem database provides the mass spectra for both isomers, which can be used for
structural confirmation and analysis.

Table 4: Physical Properties

Molecular Weight (

Compound Molecular Formula Melting Point (°C)
g/mol )

2-Bromo-5-

_ o CsHsBrIN 283.89 121-123

iodopyridine

5-Bromo-2-

, o CsHsBrIN 283.89 113-117[5]

iodopyridine

Experimental Protocols

Detailed experimental protocols for the acquisition of the spectroscopic data are outlined below.
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Infrared (IR) Spectroscopy

The IR spectra for both 2-Bromo-5-iodopyridine and 5-Bromo-2-iodopyridine were obtained
using an Attenuated Total Reflectance (ATR) technique with a Bruker Tensor 27 FT-IR
instrument. The samples were analyzed neat (DuraSamplIR 11)[3][4].

Mass Spectrometry (MS)

The mass spectra for both isomers were acquired using a Gas Chromatography-Mass
Spectrometry (GC-MS) system. For 2-Bromo-5-iodopyridine, a Finnigan MAT ITD-700
instrument was used[3]. The specific instrumentation for 5-Bromo-2-iodopyridine is also
documented in the PubChem databasel[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

While the *H NMR spectra for both compounds are available, the specific experimental
conditions such as the solvent, instrument, and frequency were not provided in the available
search results[1][2]. For 2-Amino-5-bromo-3-iodopyridine, a related but different compound, the
H NMR spectrum was obtained using a Bruker AVANCE DMX-500 spectrometer with TMS as
an internal standard and CDCIs as the solvent[6].

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of chemical

isomers.
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Caption: Workflow for Spectroscopic Comparison of Isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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